Cas no 56071-96-6 (methyl 2,2-difluoro-2-phenylacetate)

• Product Name: methyl 2,2-difluoro-2-phenylacetate
• CAS No: 56071-96-6
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 2832003
• PubChem ID: 12585535
• Update Time: 2025-06-07

methyl 2,2-difluoro-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2,2-difluoro-2-phenylacetate

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on methyl 2,2-difluoro-2-phenylacetate

Methyl 2,2-Difluoro-2-Phenylacetate (CAS No. 56071-96-6): An Overview of Its Properties, Applications, and Recent Research

Methyl 2,2-difluoro-2-phenylacetate (CAS No. 56071-96-6) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its difluoromethyl group and phenyl substituent, which confer it with distinct properties and reactivity patterns.

The chemical structure of methyl 2,2-difluoro-2-phenylacetate consists of a phenyl ring attached to a difluoromethyl group, which is further esterified with a methyl group. This combination results in a molecule with high stability and low reactivity under normal conditions, making it an ideal candidate for various synthetic transformations and derivatizations.

In the pharmaceutical industry, methyl 2,2-difluoro-2-phenylacetate has been explored as an intermediate in the synthesis of several important drugs. The presence of the difluoromethyl group can significantly influence the pharmacokinetic properties of the final product, such as its metabolic stability and bioavailability. Recent studies have shown that compounds derived from methyl 2,2-difluoro-2-phenylacetate exhibit enhanced biological activity and reduced toxicity compared to their non-fluorinated counterparts.

One notable application of methyl 2,2-difluoro-2-phenylacetate is in the development of novel anti-inflammatory agents. Researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound show promising anti-inflammatory effects in both in vitro and in vivo models. These findings suggest that methyl 2,2-difluoro-2-phenylacetate could serve as a valuable starting material for the design of more effective and safer anti-inflammatory drugs.

Beyond pharmaceuticals, methyl 2,2-difluoro-2-phenylacetate has also found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of advanced materials with enhanced thermal stability and mechanical strength. For instance, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the development of high-performance polymers with potential applications in electronics and aerospace industries.

The synthesis of methyl 2,2-difluoro-2-phenylacetate typically involves a multi-step process that includes the reaction of phenylacetic acid with difluoromethanesulfonic acid followed by esterification with methanol. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes. For example, a study published in the Journal of Organic Chemistry described a novel palladium-catalyzed protocol that significantly reduces reaction time and improves yield.

In terms of safety and handling, methyl 2,2-difluoro-2-phenylacetate is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when working with this compound to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of methyl 2,2-difluoro-2-phenylacetate is another important consideration. While it is not classified as a hazardous substance under current regulations, efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce environmental footprint. Green chemistry principles are increasingly being applied to the production of this compound to ensure its long-term viability as an industrial chemical.

In conclusion, methyl 2,2-difluoro-2-phenylacetate (CAS No. 56071-96-6) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and properties make it an attractive candidate for pharmaceutical development, materials science applications, and other advanced technologies. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.